Cas no 643069-85-6 ((1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide)

• Product Name: (1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide
• CAS No: 643069-85-6
• MF: C₇H₁₃FN₂O
• MW: 160.189325094223
• CID: 961232
• PubChem ID: 71439264
• Update Time: 2025-04-19

(1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, 4-amino-3-fluoro-, (1R,3S,4R)- (9CI)
• 643069-85-6
• (1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide

• Inchi： 1S/C7H13FN2O/c8-5-3-4(7(10)11)1-2-6(5)9/h4-6H,1-3,9H2,(H2,10,11)
• InChI Key： PJGHLDIPRQYAIH-UHFFFAOYSA-N
• SMILES： FC1CC(C(N)=O)CCC1N

Computed Properties

• Exact Mass: 160.10119120g/mol
• Monoisotopic Mass: 160.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.1Ų